3-ethyl-5-(1-methyl-4(1H)-quinolinylidene)-2-thioxo-1,3-oxazolidin-4-one

• IUPAC Name: (5Z)-3-ethyl-5-(1-methylquinolin-4-ylidene)-2-sulfanylidene-1,3-oxazolidin-4-one
• InChI: InChI=1S/C15H14N2O2S/c1-3-17-14(18)13(19-15(17)20)11-8-9-16(2)12-7-5-4-6-10(11)12/h4-9H,3H2,1-2H3/b13-11-
• InChI Key: RJMPNVINVGMLHE-QBFSEMIESA-N
• Canonical SMILES: CCN1C(=O)C(=C2C=CN(C3=CC=CC=C23)C)OC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C/2\C=CN(C3=CC=CC=C23)C)/OC1=S
• Molecular Formula: C15H14N2O2S
• Molecular Weight: 286.4 g/mol

Description

3-ethyl-5-(1-methyl-4(1H)-quinolinylidene)-2-thioxo-1,3-oxazolidin-4-one, also known as EMQ, is a heterocyclic compound that has attracted the attention of researchers due to its potential therapeutic applications. This molecule has a unique structure that makes it an interesting target for synthesis and biological evaluation.

Mechanism of Action

The exact mechanism of action of 3-ethyl-5-(1-methyl-4(1H)-quinolinylidene)-2-thioxo-1,3-oxazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 3-ethyl-5-(1-methyl-4(1H)-quinolinylidene)-2-thioxo-1,3-oxazolidin-4-one has been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. It can also inhibit the NF-κB signaling pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
3-ethyl-5-(1-methyl-4(1H)-quinolinylidene)-2-thioxo-1,3-oxazolidin-4-one has been shown to have several biochemical and physiological effects, including DNA damage, oxidative stress, and apoptosis induction. 3-ethyl-5-(1-methyl-4(1H)-quinolinylidene)-2-thioxo-1,3-oxazolidin-4-one can also modulate the expression of various genes and proteins involved in cell proliferation, apoptosis, and inflammation.

Advantages and Limitations for Lab Experiments

3-ethyl-5-(1-methyl-4(1H)-quinolinylidene)-2-thioxo-1,3-oxazolidin-4-one has several advantages for lab experiments, including its easy synthesis and potent biological activity. However, there are also some limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 3-ethyl-5-(1-methyl-4(1H)-quinolinylidene)-2-thioxo-1,3-oxazolidin-4-one, including the development of more potent analogs and the evaluation of its therapeutic potential in various diseases. Additionally, the mechanism of action of 3-ethyl-5-(1-methyl-4(1H)-quinolinylidene)-2-thioxo-1,3-oxazolidin-4-one needs to be further elucidated to fully understand its biological effects. Finally, the development of drug delivery systems for 3-ethyl-5-(1-methyl-4(1H)-quinolinylidene)-2-thioxo-1,3-oxazolidin-4-one could improve its efficacy and reduce potential toxicity.

Scientific Research Applications

3-ethyl-5-(1-methyl-4(1H)-quinolinylidene)-2-thioxo-1,3-oxazolidin-4-one has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and infectious diseases. Several studies have shown that 3-ethyl-5-(1-methyl-4(1H)-quinolinylidene)-2-thioxo-1,3-oxazolidin-4-one has potent cytotoxic effects against cancer cells, and it can induce apoptosis and cell cycle arrest. Additionally, 3-ethyl-5-(1-methyl-4(1H)-quinolinylidene)-2-thioxo-1,3-oxazolidin-4-one has been shown to have anti-inflammatory and antimicrobial activities.